Cas no 1431365-60-4 (Quinoline, 7-bromo-4-chloro-3-iodo-)

• Product Name: Quinoline, 7-bromo-4-chloro-3-iodo-
• CAS No: 1431365-60-4
• MF: C₉H₄BrClIN
• MW: 368.39623260498
• CID: 5972260
• PubChem ID: 121237069
• Update Time: 2025-06-15

Quinoline, 7-bromo-4-chloro-3-iodo- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 7-bromo-4-chloro-3-iodo-
• 7-Bromo-4-chloro-3-iodoquinoline
• MFCD24368343
• SCHEMBL23037500
• EN300-8268302
• 1431365-60-4

• Inchi： 1S/C9H4BrClIN/c10-5-1-2-6-8(3-5)13-4-7(12)9(6)11/h1-4H
• InChI Key： LEISMFMZXHFCHK-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(Br)C=2)C(Cl)=C(I)C=1

Computed Properties

• Exact Mass: 366.82604g/mol
• Monoisotopic Mass: 366.82604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 2.206±0.06 g/cm3(Predicted)
• Boiling Point: 393.2±37.0 °C(Predicted)
• pka: -0.10±0.38(Predicted)

Additional information on Quinoline, 7-bromo-4-chloro-3-iodo-

Quinoline, 7-bromo-4-chloro-3-iodo- (CAS No. 1431365-60-4): A Comprehensive Overview

Quinoline, 7-bromo-4-chloro-3-iodo- (CAS No. 1431365-60-4) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique halogenated structure, holds potential applications in the development of novel pharmaceuticals and as a versatile intermediate in chemical research.

The molecular formula of Quinoline, 7-bromo-4-chloro-3-iodo- is C₉H₅BrClI, and its molecular weight is approximately 328.4 g/mol. The presence of bromine, chlorine, and iodine atoms in the quinoline ring imparts distinct chemical properties and reactivity profiles, making it a valuable starting material for various synthetic transformations.

In recent years, the study of halogenated quinolines has been a focal point in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of halogenated quinolines as inhibitors of specific enzymes involved in cancer progression. The bromine, chlorine, and iodine substituents on the quinoline ring can modulate the compound's lipophilicity and electronic properties, which are crucial for optimizing its biological activity and pharmacokinetic profile.

The synthesis of Quinoline, 7-bromo-4-chloro-3-iodo- typically involves a series of well-established organic reactions. One common approach is the sequential halogenation of a quinoline derivative. For example, starting from 2-methylquinoline, sequential bromination, chlorination, and iodination can yield the desired product with high purity and yield. This synthetic route has been optimized to minimize side reactions and ensure reproducibility on both laboratory and industrial scales.

Beyond its potential as a pharmaceutical lead compound, Quinoline, 7-bromo-4-chloro-3-iodo- has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Research published in the Journal of Materials Chemistry C demonstrated that halogenated quinolines can enhance the charge transport properties of organic semiconductors, leading to improved device performance.

In the context of drug discovery, Quinoline, 7-bromo-4-chloro-3-iodo- serves as a valuable scaffold for structure-based drug design. Computational methods such as molecular docking and quantum mechanics calculations have been employed to predict its binding modes to target proteins. These studies have provided insights into the structure-activity relationships (SAR) of halogenated quinolines, guiding the rational design of more potent and selective inhibitors.

The safety profile of Quinoline, 7-bromo-4-chloro-3-iodo- is an important consideration for its practical applications. Toxicological studies have shown that while halogenated compounds can exhibit varying degrees of toxicity, careful control over synthesis conditions and purification processes can minimize potential hazards. Additionally, ongoing research aims to develop safer synthetic routes that reduce environmental impact and improve sustainability.

In conclusion, Quinoline, 7-bromo-4-chloro-3-iodo- (CAS No. 1431365-60-4) is a versatile compound with significant potential in multiple scientific domains. Its unique chemical structure and reactivity make it an attractive candidate for further exploration in medicinal chemistry, materials science, and beyond. As research continues to advance our understanding of this compound's properties and applications, it is poised to play an increasingly important role in future innovations.